Cas no 2228173-04-2 (2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine)

• Product Name: 2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine
• CAS No: 2228173-04-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6615583
• PubChem ID: 162341489
• Update Time: 2025-10-29

2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine
• 2-((3,5-DIMETHYLISOXAZOL-4-YL)OXY)ETHAN-1-AMINE
• EN300-1794187
• 2228173-04-2
• 2-[(dimethyl-1,2-oxazol-4-yl)oxy]ethan-1-amine
• AT19678

• Inchi： 1S/C7H12N2O2/c1-5-7(10-4-3-8)6(2)11-9-5/h3-4,8H2,1-2H3
• InChI Key： UQCFTUHHIQVIAC-UHFFFAOYSA-N
• SMILES： O(CCN)C1C(C)=NOC=1C

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.3Ų

Additional information on 2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine

Comprehensive Overview of 2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine (CAS No. 2228173-04-2)

The compound 2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine (CAS No. 2228173-04-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dimethyl-1,2-oxazole moiety and the ethoxyamine functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its heterocyclic scaffold could serve as a building block for novel therapeutics targeting inflammation, metabolic disorders, and neurological conditions.

In recent years, the demand for 2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine has surged due to its relevance in small-molecule drug development. The compound's oxazole ring is known for its stability and ability to modulate biological activity, making it a hotspot in medicinal chemistry. With the rise of precision medicine and AI-driven drug design, this molecule has been explored in virtual screening libraries, aligning with trends in computational chemistry and high-throughput screening.

Another area of interest is the compound's potential role in agrochemical formulations. The dimethyloxazole core has been linked to pesticidal and herbicidal activity, prompting investigations into its use for crop protection. As sustainable agriculture gains traction, researchers are evaluating whether derivatives of 2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine could offer eco-friendly alternatives to conventional agrochemicals.

From a synthetic perspective, the compound's amine functionality allows for further derivatization, enabling the creation of diverse chemical libraries. This adaptability is crucial for structure-activity relationship (SAR) studies, a cornerstone of modern pharmacology. Laboratories focusing on fragment-based drug discovery have also shown interest in this molecule due to its balanced physicochemical properties.

Safety and regulatory compliance are critical considerations for 2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine. While it is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure workplace safety. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it a practical choice for industrial and academic settings alike.

Market analysts note that the global demand for specialty chemicals like CAS No. 2228173-04-2 is projected to grow, driven by advancements in biopharmaceuticals and green chemistry. Suppliers are increasingly offering custom synthesis services for this compound, catering to the needs of contract research organizations (CROs) and biotech startups.

In summary, 2-(dimethyl-1,2-oxazol-4-yl)oxyethan-1-amine represents a compelling case study in the intersection of chemical innovation and applied life sciences. Its multifaceted applications—from drug discovery to sustainable agriculture—highlight its importance in contemporary research. As scientific inquiry continues to evolve, this compound is poised to remain a valuable asset for chemists and biologists alike.